4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide
Overview
Description
4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide, also known as MPTBS, is a chemical compound that has been widely studied for its potential therapeutic applications. MPTBS is a sulfonamide derivative that has been shown to exhibit anti-inflammatory, anticancer, and antifungal properties.
Scientific Research Applications
4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide has also been shown to exhibit anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide has been shown to exhibit antifungal properties by inhibiting the growth of Candida albicans.
Mechanism of Action
The mechanism of action of 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide is not fully understood. However, it is believed that the compound exerts its anti-inflammatory and anticancer effects by inhibiting the activity of enzymes such as COX-2 and MMP-9. 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide has also been shown to activate the p38 MAPK signaling pathway, which is involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects:
4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide has been shown to exhibit a variety of biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide has been shown to inhibit the growth of Candida albicans.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide in lab experiments is its ability to exhibit multiple therapeutic properties. The compound has been shown to exhibit anti-inflammatory, anticancer, and antifungal properties, making it a versatile compound for research. However, one limitation of using 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide in lab experiments is its limited solubility in water. This can make it difficult to administer the compound in certain experiments.
Future Directions
There are several future directions for research on 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide. One area of research could focus on the development of novel derivatives of 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide with improved solubility and bioavailability. Another area of research could focus on the identification of the specific molecular targets of 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide. Additionally, further research could investigate the potential use of 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide in combination with other therapeutic agents for the treatment of various diseases. Finally, research could investigate the potential use of 4-(methylthio)-N-(2-pyridinylmethyl)benzenesulfonamide in animal models to further understand its therapeutic potential.
properties
IUPAC Name |
4-methylsulfanyl-N-(pyridin-2-ylmethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S2/c1-18-12-5-7-13(8-6-12)19(16,17)15-10-11-4-2-3-9-14-11/h2-9,15H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUDCOCBYYMSVSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(methylsulfanyl)-N-(pyridin-2-ylmethyl)benzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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